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Compound of Interest

Compound Name: Ala-Ala-Phe-AMC

Cat. No.: B1343755

Introduction

Ala-Ala-Phe-7-amido-4-methylcoumarin (Ala-Ala-Phe-AMC) is a fluorogenic substrate used to
assay the activity of chymotrypsin and other chymotrypsin-like proteases. The substrate
consists of a tripeptide sequence (Ala-Ala-Phe) linked to the fluorescent reporter molecule 7-
amino-4-methylcoumarin (AMC). Enzymatic cleavage of the peptide bond between
Phenylalanine and AMC releases the free AMC fluorophore. The resulting fluorescence, which
can be measured at an excitation/emission maximum of approximately 340-360 nm/440-460
nm, is directly proportional to the enzyme's activity.[1]

Proper preparation and storage of the Ala-Ala-Phe-AMC stock solution are critical for obtaining
accurate, reliable, and reproducible results in enzymatic assays. This document provides a
detailed protocol for the preparation, handling, and storage of Ala-Ala-Phe-AMC stock

solutions.

Quantitative Data Summary

For ease of reference, the key quantitative properties of Ala-Ala-Phe-AMC are summarized in
the table below.
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Parameter Value Reference(s)
Molecular Weight 464.51 g/mol

Empirical Formula C25H28N40s

Appearance Powder

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1112]

- DMSO: 210 mg/mLEthanol: 20
Solubility [1]
mg/mLMethanol: 20-50 mg/mL

Recommended Stock 10-100 mM in anhydrous
Concentration DMSO
Storage (Solid Powder) 2-8°C or -20°C
_ -20°C: up to 1 month-80°C: up
Storage (Stock Solution) [21[3114]
to 6 months

Experimental Protocol

This protocol details the steps for preparing a 10 mM stock solution of Ala-Ala-Phe-AMC in
DMSO.

Materials and Equipment

e Ala-Ala-Phe-AMC (powder form)

e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes (amber or covered in foil)
» Pipettes and sterile pipette tips

e \Vortex mixer

e Optional: Sonicator

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Stock Solution Preparation Workflow

Workflow for Ala-Ala-Phe-AMC Stock Solution Preparation
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Caption: Workflow for preparing Ala-Ala-Phe-AMC stock solution.
Procedure

o Equilibrate Reagent: Before opening, allow the vial of Ala-Ala-Phe-AMC powder to warm to
room temperature. This prevents moisture from condensing on the powder, which can affect
its stability.[2]

e Calculate Solvent Volume: Determine the volume of anhydrous DMSO required to achieve
the desired stock concentration (e.g., 10 mM). Use the following formula:

Volume (L) = [(Mass of powder (mg) / 464.51 ( g/mol )) / 10 (mmol/L)] * 1,000,000

Example: For 1 mg of powder to make a 10 mM solution: Volume = [(0.001 g / 464.51 g/mol )
/ 0.010 mol/L] * 1,000,000 pL/L = 21.5 pL of DMSO.

» Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Ala-
Ala-Phe-AMC powder.

o Mixing: Close the vial tightly and vortex thoroughly until the powder is completely dissolved.
If necessary, use a sonicator for a brief period to aid dissolution.[2] The solution should be
clear and colorless to light yellow.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in light-protected (e.g., amber) or foil-wrapped
microcentrifuge tubes.[2]

o Storage: Store the aliquots in a tightly sealed container at -20°C for short-term storage (up to
1 month) or at -80°C for long-term storage (up to 6 months).[2][3][4] Always protect the
solution from light.

Dilution to Working Concentration

For enzymatic assays, the stock solution must be diluted to a final working concentration in the
appropriate assay buffer. The optimal working concentration can vary depending on the specific
enzyme and assay conditions but typically ranges from 10 uM to 100 uM. Prepare fresh
dilutions for each experiment and avoid storing diluted solutions.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1343755?utm_src=pdf-body
https://www.benchchem.com/product/b1343755?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_and_Storage_of_Z_Ala_Arg_Arg_AMC.pdf
https://www.benchchem.com/product/b1343755?utm_src=pdf-body
https://www.benchchem.com/product/b1343755?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_and_Storage_of_Z_Ala_Arg_Arg_AMC.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_and_Storage_of_Z_Ala_Arg_Arg_AMC.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Stability_and_Storage_of_Z_Ala_Arg_Arg_AMC.pdf
https://www.medchemexpress.com/suc-aapf-amc.html
https://www.medchemexpress.com/suc-ala-ala-phe-amc.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling the chemical and solvent.

» Handle DMSO with care, as it can facilitate the absorption of substances through the skin.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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